N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide

• Molecular Formula: C22H17N5OS
• Molecular Weight: 399.5 g/mol
• IUPAC Name: N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H17N5OS/c1-13-7-8-18(21-26-27-14(2)24-25-22(27)29-21)12-19(13)23-20(28)17-10-9-15-5-3-4-6-16(15)11-17/h3-12H,1-2H3,(H,23,28)
• InChI Key: GMPBARKBPMGOAJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C4=CC5=CC=CC=C5C=C4

Description

N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is known for its unique chemical structure and its ability to interact with biological systems.

Mechanism of Action

The mechanism of action of N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide is not fully understood. However, it is believed to interact with various biological targets such as enzymes, receptors, and ion channels. This interaction results in the modulation of cellular signaling pathways, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of inflammatory enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It has also been shown to induce apoptosis in cancer cells and inhibit the growth of microbial pathogens. In addition, this compound has been shown to have neuroprotective effects and enhance cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide in lab experiments include its unique chemical structure, its ability to interact with various biological targets, and its potential as a therapeutic agent. However, there are also limitations to using this compound in lab experiments. These limitations include its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are numerous future directions for the study of N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide. These include further studies on its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential as a therapeutic agent for various diseases. Additionally, the use of this compound as a tool for studying biological systems and cellular signaling pathways could lead to new discoveries in the field of biochemistry and pharmacology.
Conclusion:
In conclusion, N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide is a promising chemical compound that has gained significant attention in scientific research. Its unique chemical structure and ability to interact with biological systems make it a valuable tool for studying cellular signaling pathways and developing new therapeutic agents. Further studies on this compound could lead to new discoveries in the field of biochemistry and pharmacology.

Synthesis Methods

The synthesis of N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide involves the reaction of 2-methyl-5-nitrophenylamine with 2-naphthoyl chloride and 3-methyl-1,2,4-triazole-5-thiol in the presence of a base. The resulting compound is then subjected to further reactions to obtain the final product. This synthesis method has been optimized to produce high yields of the compound with minimal impurities.

Scientific Research Applications

N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]naphthalene-2-carboxamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.